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Compound of Interest

Compound Name: 2-Phenoxyethyl propionate

CAS No.: 23495-12-7

Cat. No.: B1207134

Get Quote

An In-Depth Technical Guide to the Safety Profile of 2-Phenoxyethyl Propionate

Introduction
2-Phenoxyethyl propionate (CAS No. 23495-12-7) is an aryl alkyl alcohol simple acid ester

utilized primarily as a fragrance and flavoring ingredient.[1][2] Its presence in a variety of

consumer products necessitates a thorough understanding of its safety profile for professionals

in research, development, and manufacturing. This guide synthesizes the available

toxicological, handling, and environmental data from a senior application scientist's

perspective, focusing on the mechanistic underpinnings of its safety assessment and providing

field-proven protocols for its handling. The narrative emphasizes the causality behind

experimental conclusions, particularly where data from analogue substances are used in a

read-across approach to validate safety endpoints.

Physicochemical Properties: The Foundation of
Safety Assessment
The intrinsic physical and chemical properties of a substance are paramount as they dictate its

behavior both in biological systems and the environment. For 2-Phenoxyethyl propionate,
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these characteristics predict its absorption, distribution, metabolism, and excretion (ADME)

profile, as well as its environmental persistence.

Key properties such as its moderate octanol-water partition coefficient (Log KOW) suggest a

limited potential for bioaccumulation.[3] Its low vapor pressure indicates that at room

temperature, high concentrations in the air are unlikely, which is a critical factor in assessing

inhalation risk.[3]
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Property Value
Significance in
Safety Assessment

Source(s)

CAS Registry Number 23495-12-7
Unique chemical

identifier.
[3]

Molecular Formula C₁₁H₁₄O₃
Defines the elemental

composition.
[3]

Molecular Weight 194.23 g/mol

Influences diffusion,

absorption, and

transport across

biological membranes.

[3]

Appearance Colorless clear liquid
Basic physical state

identification.
[4][5]

Boiling Point
262.00 to 269.72 °C at

760 mmHg

Indicates volatility; low

volatility reduces

inhalation exposure

risk under normal

conditions.

[3][5]

Flash Point >93 °C (>200 °F)

Defines flammability

hazard; a high flash

point indicates low

flammability.

[3][4]

Specific Gravity
1.076 to 1.084 @ 20

°C

Density relative to

water.
[4][5]

Water Solubility 283.6 mg/L

Affects environmental

fate and transport, as

well as the potential

for absorption from

aqueous solutions.

[3][6]

Log KOW (o/w) 2.262 to 2.6 Predicts partitioning

between fatty

(octanol) and aqueous

phases; a key

[3][5]
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indicator for potential

bioaccumulation.

Vapor Pressure
0.00414 to 0.011

mmHg @ 20-25 °C

Low vapor pressure

correlates with lower

concentrations in air

and reduced

inhalation risk.

[3][5]

Toxicological Profile: A Mechanistic and Data-Driven
Approach
The toxicological evaluation of 2-Phenoxyethyl propionate relies on a combination of direct

studies, data from structurally similar "read-across" analogues, and established toxicological

thresholds. This weight-of-evidence approach is a scientifically robust method for filling data

gaps without unnecessary animal testing.

Genotoxicity and Mutagenicity
There is no evidence to suggest that 2-Phenoxyethyl propionate is genotoxic.[3] This

conclusion is supported by read-across data from the analogue phenethyl isobutyrate, which

has shown no genotoxic potential.[3] The chemical structure of 2-Phenoxyethyl propionate
lacks the structural alerts that are typically associated with DNA reactivity.
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Genotoxicity Assessment Workflow

Target Material:
2-Phenoxyethyl Propionate

Direct Genotoxicity Data
Available?

In Silico Analysis:
Structural Alerts for

DNA Reactivity?

No

Conclusion:
Not Expected to be Genotoxic

Yes (Negative)
Read-Across Analogue Identified:

Phenethyl Isobutyrate

No Alerts

Alerts Present
(Further Testing Needed)

Genotoxicity Data on
Analogue?

Yes (Negative)

Click to download full resolution via product page

Caption: Workflow for assessing the genotoxicity of 2-Phenoxyethyl propionate.
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Systemic Toxicity (Repeated Dose)
No specific repeated-dose toxicity studies are available for 2-Phenoxyethyl propionate.

However, a No Observed Adverse Effect Level (NOAEL) has been established through a read-

across dermal study on the analogue 2-phenoxyethyl isobutyrate.[3] Taking into account a

dermal absorption rate of 22.81%, the systemic NOAEL is determined to be 228.1 mg/kg/day.

[3] The Margin of Exposure (MOE) calculated from this NOAEL and the estimated human

exposure from use in fragrances is considered adequate, indicating a low risk for systemic

effects at current usage levels.[3]

Dermal Effects: Irritation, Sensitization, and
Phototoxicity

Skin Sensitization: Based on limited direct data and read-across information from 2-

phenoxyethyl isobutyrate, 2-Phenoxyethyl propionate is not considered a skin sensitizer.[3]

Its chemical structure does not suggest it would react directly with skin proteins, a key step in

the induction of skin sensitization.[3]

Phototoxicity and Photoallergenicity: The substance does not present a concern for

phototoxicity or photoallergenicity.[3] This is based on UV/Vis absorption spectra, which

show no significant absorbance in the 290-700 nm range, the spectrum of sunlight that

reaches the skin. The molar absorption coefficient is well below the benchmark that raises

concern for photo-induced adverse effects.[3]

Reproductive and Developmental Toxicity
There are no direct reproductive toxicity data for 2-Phenoxyethyl propionate.[3] In such

cases, the Threshold of Toxicological Concern (TTC) is a pragmatic and health-protective risk

assessment tool. The estimated total systemic exposure to the substance is well below the

established TTC for a Cramer Class II material, indicating that reproductive effects are not a

concern at current use levels.[3]

Exposure Control and Safe Handling Protocols
Adherence to standardized laboratory and industrial hygiene practices is essential for

minimizing exposure and ensuring personnel safety.
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Engineering Controls and Personal Protective
Equipment (PPE)
The primary objective is to minimize dermal and inhalation exposure through a combination of

engineering controls and appropriate PPE.

Standard Laboratory Handling Protocol:

Ventilation: All handling of open containers should occur in a well-ventilated area. Use of a

chemical fume hood is recommended for procedures that could generate aerosols or vapors.

[7]

Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA 29 CFR

1910.133 or European Standard EN166.[8][9]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber). Change

gloves immediately if they become contaminated.

Body Protection: Wear a standard laboratory coat.[7]

Hygiene: Do not eat, drink, or smoke in the work area. Always wash hands thoroughly after

handling the chemical.[7]
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Start:
Handling 2-Phenoxyethyl Propionate

Preparation:
Verify Ventilation (Fume Hood)

Don Personal Protective Equipment:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Chemical Handling:
Dispense/Weigh/Mix as required

Spill Occurred?

Follow Spill Management Protocol
(Section 3.3)

Yes

Post-Handling:
Securely Close Container

No

Decontamination:
- Clean Work Surface

- Remove PPE
- Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Standard workflow for safely handling 2-Phenoxyethyl propionate.
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First Aid Protocols
Immediate and appropriate first aid is critical in the event of accidental exposure. The following

measures are recommended:

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the exposed person to

fresh air at once. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

medical attention if symptoms

persist.

[7][10]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected skin area with

plenty of soap and water for

10-15 minutes. If irritation

persists, seek medical

attention.

[10][11]

Eye Contact

Immediately flush the eyes

with large amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek medical

attention.

[10][11]

Ingestion

Do NOT induce vomiting.

Clean the mouth with water.

Call a poison control center or

physician for guidance.

[7][12]

Spill Management and Disposal
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In the event of a spill, the area should be ventilated.[7] Absorb the liquid spill with an inert

material (e.g., sand, vermiculite, or universal binder) and place it into a suitable, closed

container for disposal.[8] Dispose of the waste material at an authorized site in accordance with

local, state, and federal regulations. Avoid releasing the substance into the environment.[7]

Environmental Fate and Ecological Risk
Understanding the environmental impact is a key component of a complete safety profile.

Persistence, Bioaccumulation, and Toxicity (PBT): 2-Phenoxyethyl propionate is not

considered to be Persistent, Bioaccumulative, and Toxic (PBT).[3] Its moderate Log KOW

and ready biodegradability suggest it will not persist in the environment or accumulate in the

food chain.[3][13]

Aquatic Safety: A screening-level risk assessment, which compares the Predicted

Environmental Concentration (PEC) with the Predicted No Effect Concentration (PNEC),

found that the risk quotient is less than 1. This indicates that 2-Phenoxyethyl propionate
does not present a risk to the aquatic environment at its current volume of use.[3]

Conclusion
2-Phenoxyethyl propionate possesses a favorable safety profile for its intended applications

as a fragrance and flavoring ingredient. The toxicological assessment, supported by a

combination of direct data, read-across from structural analogues, and established safety

thresholds, indicates a low potential for systemic toxicity, genotoxicity, skin sensitization, and

reproductive effects at current exposure levels. Furthermore, the substance is not considered a

significant environmental hazard. Adherence to standard industrial hygiene and safe handling

protocols, including the use of appropriate engineering controls and personal protective

equipment, is sufficient to ensure a high level of safety for researchers and professionals

working with this material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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